![molecular formula C13H8BrFN4O2S B2966777 1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-fluorophenyl)urea CAS No. 1226453-22-0](/img/structure/B2966777.png)
1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-fluorophenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-fluorophenyl)urea, also known as BTOU, is a synthetic molecule with potential applications in scientific research. It is a urea derivative that has been synthesized and studied for its biological properties.
Scientific Research Applications
Role of Orexin-1 Receptor Mechanisms
A study investigated the effects of various compounds, including those with structural similarities to 1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-fluorophenyl)urea, on compulsive food consumption in a binge eating model in female rats. The research highlights the potential role of specific neural mechanisms in compulsive eating behaviors, suggesting avenues for pharmacological interventions in eating disorders with a compulsive component (Piccoli et al., 2012).
Antifungal Activity
Another study examined the antifungal properties of 1,3,4-oxadiazole derivatives, which share structural features with the compound of interest. The research demonstrates the potential of these compounds in combating fungal infections in agricultural contexts, providing insights into the development of new fungicides (Mishra, Singh, & Wahab, 2000).
Nonlinear Optical Properties
The synthesis and characterization of a novel nonlinear optical (NLO) crystal with structural similarities to the compound were explored in a study. This research contributes to the understanding of NLO materials, which are crucial for applications in optoelectronics and photonics (Prabhu et al., 2013).
Antipathogenic Activity
Research on new thiourea derivatives, related to the compound of interest, assessed their interaction with bacterial cells. The findings suggest the potential of these compounds in developing antimicrobial agents with antibiofilm properties, which is critical in addressing antibiotic resistance (Limban, Marutescu, & Chifiriuc, 2011).
Delayed Luminescence in Organic Materials
A study on the delayed luminescence of certain organic compounds, including those related to 1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-fluorophenyl)urea, provides insights into their potential applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices (Cooper et al., 2022).
properties
IUPAC Name |
1-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(2-fluorophenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrFN4O2S/c14-10-6-5-9(22-10)11-18-19-13(21-11)17-12(20)16-8-4-2-1-3-7(8)15/h1-6H,(H2,16,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJGAUJHDBLILRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)NC2=NN=C(O2)C3=CC=C(S3)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrFN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-fluorophenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.